Cas no 1119455-01-4 (methyl 4-amino-5-(ethylthio)-2-methoxybenzoate)

• Product Name: methyl 4-amino-5-(ethylthio)-2-methoxybenzoate
• CAS No: 1119455-01-4
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• CID: 2154266
• PubChem ID: 44203174
• Update Time: 2025-04-21

methyl 4-amino-5-(ethylthio)-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-5-(ethylthio)-2-methoxybenzoate
• BCP33790
• methyl 4-amino-5-ethylsulfanyl-2-methoxybenzoate
• DB-352018
• methyl 4-amino-5-(ethylsulfanyl)-2-methoxybenzoate
• Amisulpride Impurity 4
• 1119455-01-4
• DTXSID401248374

• Inchi： 1S/C11H15NO3S/c1-4-16-10-5-7(11(13)15-3)9(14-2)6-8(10)12/h5-6H,4,12H2,1-3H3
• InChI Key： NLBWZSGIHPCZBG-UHFFFAOYSA-N
• SMILES： S(CC)C1C=C(C(=O)OC)C(=CC=1N)OC

Computed Properties

• Exact Mass: 241.07700
• Monoisotopic Mass: 241.07726451Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• PSA: 86.85000
• LogP: 2.75720